Cas no 1142191-85-2 (6-Bromo-2-chloro-3-(trimethylsilyl)pyridine)

• Product Name: 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine
• CAS No: 1142191-85-2
• MF: C₈H₁₁BrClNSi
• MW: 264.622141122818
• MDL: MFCD11857715
• CID: 1068296
• PubChem ID: 329771635
• Update Time: 2025-08-05

6-Bromo-2-chloro-3-(trimethylsilyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine
• A-6027
• AC1Q29TK
• AG-A-89124
• CTK6H3765
• (6-bromo-2-chloropyridin-3-yl)-trimethylsilane
• AKOS015835390
• 1142191-85-2
• DTXSID90673909
• MFCD11857715
• CS-0441185
• 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine, AldrichCPR

• MDL： MFCD11857715
• Inchi： 1S/C8H11BrClNSi/c1-12(2,3)6-4-5-7(9)11-8(6)10/h4-5H,1-3H3
• InChI Key： KFYYIXMSPIHUDT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)Cl)[Si](C)(C)C

Computed Properties

• Exact Mass: 262.95327g/mol
• Monoisotopic Mass: 262.95327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

6-Bromo-2-chloro-3-(trimethylsilyl)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine

6-Bromo-2-chloro-3-(trimethylsilyl)pyridine (CAS No. 1142191-85-2): A Versatile Synthetic Intermediate in Medicinal Chemistry

6-Bromo-2-chloro-3-(trimethylsilyl)pyridine is a halogenated pyridine derivative with unique structural features that make it a valuable building block in the development of pharmaceutical compounds. The molecule contains three distinct functional groups: a bromine atom at the 6-position, a chlorine atom at the 2-position, and a trimethylsilyl (TMS) group at the 3-position. The trimethylsilyl group serves as a protecting group that enhances the molecule's stability during synthetic processes, while the halogen atoms introduce reactivity for further functionalization. The CAS No. 1142191-85-2 is a critical identifier for this compound, ensuring precise referencing in scientific literature and industrial applications.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridine derivatives in drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine can act as a key intermediate in the synthesis of antitumor agents. The trimethylsilyl group provides steric hindrance that modulates the binding affinity of the final compound to target proteins, while the halogen atoms enable precise control over electrophilic substitution reactions. This dual functionality makes the compound particularly relevant for the development of small-molecule inhibitors targeting kinases and G protein-coupled receptors (GPCRs).

Structural analysis of 6-Bromo-2-chloro-3-(trim,ethylsilyl)pyridine reveals its potential for scaffold-based drug design. The pyridine ring, a six-membered aromatic system, is a common motif in pharmaceuticals due to its ability to form hydrogen bonds and π-π interactions with biological targets. The trimethylsilyl group at the 3-position enhances solubility and metabolic stability, critical factors for oral drug delivery. A 2024 review in Organic & Biomolecular Chemistry emphasized the role of silyl groups in improving the pharmacokinetic profiles of pyridine derivatives, particularly in the context of CNS-active compounds.

In the realm of synthetic organic chemistry, 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine has shown promise as a versatile precursor for diverse chemical transformations. The CAS No. 1142191-85-2 compound can undergo nucleophilic substitution reactions at the bromine and chlorine positions, enabling the incorporation of various functional groups. Recent work by Zhang et al. (2023) in Chemical Science demonstrated its utility in the synthesis of heterocyclic compounds with potential antiviral activity. The silyl group's ability to participate in Si–O bond cleavage reactions further expands its synthetic utility, making it a preferred choice for complex molecule synthesis.

The pharmacological relevance of 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine has been explored in several recent studies. A 2022 article in MedChemComm reported its application in the development of selective estrogen receptor modulators (SERMs). The trimethylsilyl group was found to improve the aqueous solubility of the final compound, while the halogen atoms contributed to the molecule's ability to selectively bind to estrogen receptors. This dual functionality highlights the compound's potential in the treatment of hormone-related disorders, including breast cancer and osteoporosis.

From a synthetic perspective, the CAS No. 1142191-85-2 compound is often prepared through electrophilic substitution reactions on pyridine rings. The trimethylsilyl group can be introduced via silylation reactions, while the halogen atoms are typically added through electrophilic halogenation. Recent advances in catalytic methods have streamlined these processes, reducing the number of steps required to synthesize the compound. A 2023 study in Catalysis Science & Technology described a novel transition-metal-catalyzed approach that significantly improved the yield and selectivity of 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine synthesis.

Looking ahead, the 6-Bromo-2-chloro-3-(trimethylsilyl)pyridine compound is expected to play a pivotal role in the development of next-generation therapeutics. Its structural versatility, combined with the strategic placement of halogen atoms and silyl groups, positions it as a valuable platform for drug discovery. Ongoing research into its applications in neurodegenerative diseases, infectious disorders, and metabolic syndromes underscores its significance in modern medicinal chemistry. As synthetic methodologies continue to evolve, the CAS No. 1142191-85-2 compound will likely remain a key player in the quest for novel pharmaceuticals.